Cas no 41102-27-6 (2,4,7-Trichlorothieno[3,2-d]pyrimidine)

2,4,7-Trichlorothieno[3,2-d]pyrimidine structure
41102-27-6 structure
Product Name:2,4,7-Trichlorothieno[3,2-d]pyrimidine
CAS No:41102-27-6
MF:C6HCl3N2S
MW:239.509536504745
CID:1036424
PubChem ID:71607214
Update Time:2025-04-20

2,4,7-Trichlorothieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,4,7-Trichlorothieno[3,2-d]pyrimidine
    • SCHEMBL16152610
    • 41102-27-6
    • F73986
    • DB-329601
    • DTXSID30856193
    • Inchi: 1S/C6HCl3N2S/c7-2-1-12-4-3(2)10-6(9)11-5(4)8/h1H
    • InChI Key: HXFWUQXYTRAIOB-UHFFFAOYSA-N
    • SMILES: ClC1=CSC2C(=NC(=NC=21)Cl)Cl

Computed Properties

  • Exact Mass: 237.892602g/mol
  • Monoisotopic Mass: 237.892602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 54Ų

2,4,7-Trichlorothieno[3,2-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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